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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B1151625 Get Quote

An In-depth Examination of the Stilbenetrimer Viniferol D: From its Chemical Properties to

Potential Therapeutic Applications

This technical guide provides a comprehensive overview of Viniferol D, a stilbenetrimer

isolated from Vitis vinifera. It is intended for researchers, scientists, and drug development

professionals interested in the chemical characteristics, biological activities, and potential

therapeutic applications of this natural compound. This document summarizes key data,

outlines experimental protocols, and explores its potential mechanism of action.

Core Chemical Data
Viniferol D is a resveratrol trimer with the following key identifiers and properties:

Property Value Source

CAS Number 625096-18-6 [1][2]

Molecular Formula C₄₂H₃₂O₉ [1][2]

Molecular Weight 680.7 g/mol [1]

Source Stem of Vitis vinifera 'Kyohou'

Experimental Protocols
Isolation and Purification of Viniferol D from Vitis
vinifera Stems
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While the specific, detailed protocol for the isolation of Viniferol D as described by the original

discoverers is not fully available in the public domain, a general methodology can be

constructed based on established techniques for extracting stilbenoids from Vitis vinifera.

Researchers can adapt the following workflow for the isolation and purification of Viniferol D.

Experimental Workflow: Isolation and Purification of Viniferol D
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Caption: A generalized workflow for the isolation and purification of Viniferol D.
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Methodology:

Extraction: Dried and powdered stems of Vitis vinifera are subjected to solvent extraction,

typically using methanol or acetone, which have been shown to be effective for stilbenoid

extraction. Accelerated Solvent Extraction (ASE) or ultrasound-assisted extraction can be

employed to improve efficiency.

Concentration: The resulting extract is filtered and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

Purification: The crude extract is then subjected to a series of chromatographic separations.

This typically involves initial fractionation by silica gel column chromatography, followed by

purification using preparative high-performance liquid chromatography (HPLC) on a

reversed-phase C18 column.

Structural Elucidation: The purified compound is identified and characterized using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS), to confirm its structure as Viniferol D.

Biological Activity and Potential Mechanism of
Action
Antiviral Activity
Stilbenoids isolated from Vitis vinifera have demonstrated notable antiviral properties. While

specific studies on Viniferol D are limited, related stilbene oligomers have shown inhibitory

effects against the Hepatitis C virus (HCV). This suggests that Viniferol D may also possess

anti-HCV activity. The mechanism of action for stilbenoids against HCV is thought to involve the

inhibition of viral replication.

Potential Signaling Pathway Involvement
The precise signaling pathways modulated by Viniferol D have not yet been elucidated.

However, other resveratrol oligomers have been shown to influence various cellular signaling

cascades. For instance, the tetramer R2-viniferin has been reported to inhibit the ERK, p38,

and NF-κB pathways in leukemia cells. Given the structural similarity, it is plausible that

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Viniferol D may exert its biological effects through modulation of similar pathways involved in

inflammation and cell proliferation.

Hypothesized Mechanism of Action of Stilbenoids Against HCV
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Caption: Proposed inhibitory action of stilbenoids on the HCV replication cycle.

Further research is required to definitively identify the molecular targets and signaling pathways

directly affected by Viniferol D. This knowledge will be crucial for understanding its full

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1151625#viniferol-d-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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